Cas no 1188053-11-3 (4,7-Dimethyl-benzo[d]thiazol-2(3H)-one)
1188053-11-3 structure
Product Name:4,7-Dimethyl-benzo[d]thiazol-2(3H)-one
CAS No:1188053-11-3
MF:C9H9NOS
MW:179.238860845566
CID:854958
PubChem ID:55276265
Update Time:2024-03-01
4,7-Dimethyl-benzo[d]thiazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 4,7-DiMethyl-2(3H)-benzothiazolone
- 4,7-Dimethyl-benzo[d]thiazol-2(3H)-one
- 4,7-dimethyl-1,3-benzothiazol-2-ol
- 4,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-one
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- Inchi: 1S/C9H9NOS/c1-5-3-4-6(2)8-7(5)10-9(11)12-8/h3-4H,1-2H3,(H,10,11)
- InChI Key: YRWGGTBQFNGLGD-UHFFFAOYSA-N
- SMILES: S1C(NC2C(C)=CC=C(C)C1=2)=O
Computed Properties
- Exact Mass: 179.04048508g/mol
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 2.4
4,7-Dimethyl-benzo[d]thiazol-2(3H)-one Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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